Cas no 607743-08-8 (3-Benzenesulfonylquinolin-8-ylamine)

3-Benzenesulfonylquinolin-8-ylamine structure
607743-08-8 structure
Product Name:3-Benzenesulfonylquinolin-8-ylamine
CAS No:607743-08-8
MF:C15H12N2O2S
MW:284.332982063293
CID:953508
PubChem ID:53425502
Update Time:2025-04-19

3-Benzenesulfonylquinolin-8-ylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Benzenesulfonylquinolin-8-ylamine
    • 3-(benzenesulfonyl)quinolin-8-amine
    • 3-Benzenesulfonyl-quinolin-8-ylamine
    • DB-217752
    • 3-(Phenylsulfonyl)-8-quinolinamine
    • 3-(Phenylsulfonyl)quinolin-8-amine
    • 8-Amino-3-phenylsulfonylquinoline
    • NSGYGDABEZHUHG-UHFFFAOYSA-N
    • 607743-08-8
    • MB07139
    • SCHEMBL2196445
    • AKOS022193564
    • DTXSID001296426
    • MDL: MFCD09261164
    • Inchi: 1S/C15H12N2O2S/c16-14-8-4-5-11-9-13(10-17-15(11)14)20(18,19)12-6-2-1-3-7-12/h1-10H,16H2
    • InChI Key: NSGYGDABEZHUHG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CN=C2C(=CC=CC2=C1)N)(=O)=O

Computed Properties

  • Exact Mass: 284.062
  • Monoisotopic Mass: 284.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2
  • XLogP3: 2.3

3-Benzenesulfonylquinolin-8-ylamine Pricemore >>

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